N-ethyl-1H-1,3-benzodiazol-2-amine

• CAS: 21578-59-6

Core Science & Biosynthesis

An In-depth Technical Guide to N-ethyl-1H-1,3-benzodiazol-2-amine: Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-ethyl-1H-1,3-benzodiazol-2-amine, a derivative of the versatile 2-aminobenzimidazole scaffold, represents a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science. The benzimidazole core is a prominent feature in numerous biologically active molecules, including antivirals, anticancer agents, and antihistamines. The introduction of an N-ethyl group on the exocyclic amine modifies the molecule's lipophilicity, steric profile, and hydrogen bonding capacity, potentially influencing its pharmacokinetic and pharmacodynamic properties. This guide provides a comprehensive overview of the chemical structure, physicochemical properties, and synthetic methodologies for N-ethyl-1H-1,3-benzodiazol-2-amine, offering a foundational resource for its application in research and development.

Chemical Structure and Isomerism

N-ethyl-1H-1,3-benzodiazol-2-amine exists in a tautomeric equilibrium with its isomer, 2-(ethylamino)-1H-benzimidazole. This is a crucial consideration for its reactivity and biological interactions, as both forms may be present under physiological conditions. The IUPAC name for the parent compound is 1H-1,3-benzodiazol-2-amine[1].

Caption: Synthesis of N-ethyl-1H-1,3-benzodiazol-2-amine from o-phenylenediamine.

Experimental Protocol (Microwave-Assisted):

• To a mixture of o-phenylenediamine (1.0 mmol) and EDC·HCl (1.2 mmol) in isopropanol (5 mL), add a catalytic amount of a suitable acid (e.g., p-toluenesulfonic acid).

• Subject the reaction mixture to microwave irradiation at 80°C for 15 minutes.[2]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane).

Causality Behind Experimental Choices:

• Microwave Irradiation: This technique significantly accelerates the reaction rate, leading to shorter reaction times and often higher yields compared to conventional heating. It provides efficient and uniform heating of the reaction mixture.

• Isopropanol as Solvent: Protic solvents like isopropanol have been found to afford better yields in this reaction compared to aprotic solvents.[2]

• EDC·HCl: This reagent serves a dual purpose. The ethyl group is incorporated into the final product, and the carbodiimide functionality facilitates the cyclization to form the benzimidazole ring.

Method 2: Cyclodesulfurization of a Pre-formed Thiourea

A general and widely used method for the synthesis of 2-aminobenzimidazoles involves the cyclodesulfurization of a corresponding N,N'-disubstituted thiourea.[3] This approach offers versatility in introducing various substituents on both the benzimidazole ring and the exocyclic amine.

Reaction Scheme:

Caption: Two-step synthesis via a thiourea intermediate.

Experimental Protocol:

Step 1: Synthesis of 1-(2-aminophenyl)-3-ethylthiourea

• Dissolve o-phenylenediamine (1.0 mmol) in a suitable solvent such as ethanol or acetonitrile.

• Add ethyl isothiocyanate (1.0 mmol) to the solution.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• The thiourea intermediate may precipitate from the reaction mixture and can be isolated by filtration.

Step 2: Cyclodesulfurization

• Suspend the isolated 1-(2-aminophenyl)-3-ethylthiourea in a suitable solvent (e.g., ethanol).

• Add a desulfurizing agent. Several reagents can be used, such as mercury(II) oxide (HgO), methyl iodide, or iodoacetic acid.[3] The use of iodoacetic acid is a milder and less hazardous alternative.[3]

• Heat the reaction mixture to reflux for several hours until the starting material is consumed.

• After cooling, neutralize the reaction mixture and extract the product with an organic solvent.

• Purify the crude product by column chromatography or recrystallization.

Trustworthiness and Self-Validating Systems:

The protocols described are based on established synthetic methodologies for this class of compounds. The progress of each reaction should be monitored by TLC to ensure the consumption of starting materials and the formation of the product. The identity and purity of the final compound must be confirmed by spectroscopic methods (NMR, IR, MS) and by determining its melting point.

Biological and Pharmaceutical Relevance

The 2-aminobenzimidazole scaffold is a well-known pharmacophore present in a variety of medicinally important compounds.[4] Derivatives have shown a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties.[3][5] The N-ethyl substitution on the 2-amino group can modulate these activities by altering the compound's ability to act as a hydrogen bond donor and by influencing its binding to biological targets.

For instance, N-substituted 2-aminobenzimidazoles are found in antihistaminic drugs like astemizole and emedastine. The specific biological activities of N-ethyl-1H-1,3-benzodiazol-2-amine would require dedicated screening and pharmacological evaluation.

Conclusion

N-ethyl-1H-1,3-benzodiazol-2-amine is a valuable derivative of the 2-aminobenzimidazole family with potential applications in drug discovery and materials science. While comprehensive experimental data on its physicochemical properties are still emerging, its synthesis is achievable through well-established and adaptable protocols. This guide provides a solid foundation for researchers to synthesize, characterize, and further investigate the properties and potential applications of this promising heterocyclic compound. Further research is warranted to fully elucidate its physical properties and explore its pharmacological profile.

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An In-Depth Technical Guide on the In Vitro Biological Activity of N-Alkyl-2-Aminobenzimidazoles with a Focus on N-ethyl-1H-1,3-benzodiazol-2-amine

Introduction: The Benzimidazole Scaffold and the Significance of N-Alkyl-2-Aminobenzimidazoles

The benzimidazole scaffold, a bicyclic aromatic heterocycle, is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of pharmacologically active compounds.[1][2] This versatile core, an isostere of naturally occurring purines, allows for diverse functionalization, leading to a broad spectrum of biological activities, including antimicrobial, anticancer, antiviral, and anthelmintic properties.[2][3]

Among the vast library of benzimidazole derivatives, the 2-aminobenzimidazole moiety serves as a critical pharmacophore. The introduction of alkyl substituents on the exocyclic nitrogen atom (N-alkylation) to form N-alkyl-2-aminobenzimidazoles can significantly modulate the compound's physicochemical properties and biological activity. This guide provides a comprehensive technical overview of the in vitro biological activities of this subclass, with a particular focus on the available data for N-ethyl-1H-1,3-benzodiazol-2-amine and its closely related analogs. We will delve into the primary reported activities—cytotoxicity against cancer cell lines and antimicrobial effects—and provide detailed, field-proven experimental protocols for their assessment.

Part 1: Antiproliferative and Cytotoxic Activity

A significant area of investigation for N-alkyl-2-aminobenzimidazole derivatives has been their potential as anticancer agents.[4][5] The primary method for evaluating this in vitro is through cytotoxicity assays on various cancer cell lines.

Causality Behind Experimental Choices: The Rationale for Cytotoxicity Screening

The goal of in vitro cytotoxicity screening is to determine a compound's ability to inhibit cell growth or induce cell death. This is a crucial first step in the drug discovery pipeline for identifying potential chemotherapeutic agents. Human cancer cell lines are utilized as they provide a reproducible and controlled environment to assess the direct effects of a compound on cancer cells. The choice of cell lines is critical and often includes representatives from different cancer types (e.g., colorectal, breast, lung) to evaluate the spectrum of activity.[4][5]

A key metric derived from these assays is the half-maximal inhibitory concentration (IC50), which represents the concentration of a compound that inhibits 50% of the cell population's growth or metabolic activity. A lower IC50 value indicates higher potency.

Specific Findings for an N-ethyl Substituted Derivative

While comprehensive data on the standalone N-ethyl-1H-1,3-benzodiazol-2-amine is limited in publicly accessible literature, a study by Mavrova et al. (2012) investigated the cytotoxic effects of a related bis-benzimidazole compound, N-1H-benzimidazol-2-yl-1-ethyl-1H-benzimidazol-2-amine (referred to as compound 14 in the study).[6][7] This provides valuable insight into the potential activity of the N-ethyl moiety. The study revealed a differential cytotoxic profile: the compound was nearly non-toxic to HT-29 human colorectal carcinoma cells but exhibited toxicity against the MDA-MB-231 human breast cancer cell line.[6][7] Intriguingly, at lower concentrations, it demonstrated a proliferative effect on normal spleen cells, highlighting a degree of selectivity that is a desirable trait in anticancer drug development.[6][7]

Table 1: Reported In Vitro Cytotoxic and Proliferative Effects of an N-ethyl-substituted bis-benzimidazole [6][7]

Compound	Cell Line	Activity	Effective Concentration (EC50) / Inhibitory Concentration (IC50)
N-1H-benzimidazol-2-yl-1-ethyl-1H-benzimidazol-2-amine	HT-29	Almost Non-toxic	-
MDA-MB-231	Toxic	Not specified
Normal Spleen Cells	Proliferative (Stimulating)	EC50: 0.013 µM

Experimental Protocol: MTT Assay for Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[5] It is based on the principle that mitochondrial dehydrogenases in living cells can cleave the tetrazolium ring of MTT, converting it to an insoluble purple formazan. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate human cancer cells (e.g., MDA-MB-231, HT-29) in a 96-well flat-bottom microplate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of the test compound (e.g., N-ethyl-1H-1,3-benzodiazol-2-amine) in a suitable solvent like DMSO. Create a series of dilutions of the test compound in culture medium to achieve the desired final concentrations.

• Cell Treatment: After 24 hours of incubation, remove the medium from the wells and add 100 µL of the various concentrations of the test compound. Include a vehicle control (medium with the same concentration of DMSO used for the test compound) and a positive control (a known cytotoxic drug).

• Incubation: Incubate the plate for a specified period, typically 48 or 72 hours, at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Visualization of Experimental Workflow

Caption: Workflow for determining compound cytotoxicity using the MTT assay.

Part 2: Antimicrobial Activity

The benzimidazole scaffold is well-established for its broad-spectrum antimicrobial properties.[1] Derivatives have shown activity against a range of Gram-positive and Gram-negative bacteria as well as various fungal strains.

Causality Behind Experimental Choices: Rationale for Antimicrobial Susceptibility Testing

The primary goal of in vitro antimicrobial susceptibility testing is to determine the lowest concentration of a compound that inhibits the visible growth of a microorganism, known as the Minimum Inhibitory Concentration (MIC). This is a fundamental parameter for assessing the potency of a potential new antimicrobial agent. Broth microdilution is a standard and quantitative method that allows for the testing of multiple compounds against various microbial strains simultaneously in a 96-well format, making it efficient for screening purposes.

Experimental Protocol: Broth Microdilution for MIC Determination

This method determines the MIC of a compound in a liquid growth medium.

Step-by-Step Methodology:

• Microorganism Preparation: Inoculate a loopful of a pure bacterial or fungal culture into a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). Incubate under appropriate conditions until the culture reaches the logarithmic growth phase. Adjust the turbidity of the microbial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10^8 CFU/mL.

• Inoculum Dilution: Dilute the standardized microbial suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Compound Dilution Series: In a 96-well microtiter plate, dispense 100 µL of sterile broth into all wells. Add 100 µL of the test compound stock solution (at twice the highest desired concentration) to the first column of wells. Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating this process across the plate to create a concentration gradient. Discard the final 100 µL from the last dilution column.

• Inoculation: Add 100 µL of the diluted microbial inoculum to each well, bringing the final volume to 200 µL. This will halve the concentration of the compound in each well, achieving the final desired test concentrations.

• Controls: Include a positive control (wells with inoculum but no compound) to ensure microbial growth and a negative control (wells with broth and compound but no inoculum) to check for compound sterility and color interference.

• Incubation: Cover the plate and incubate at 35-37°C for 16-24 hours for bacteria, or at an appropriate temperature and duration for fungi.

• MIC Determination: After incubation, visually inspect the wells for turbidity (microbial growth). The MIC is the lowest concentration of the compound at which there is no visible growth. The results can also be read using a microplate reader by measuring the optical density at 600 nm.

Visualization of Experimental Workflow

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Conclusion and Future Directions

The N-alkyl-2-aminobenzimidazole scaffold remains a promising area for the discovery of new therapeutic agents. While specific data for N-ethyl-1H-1,3-benzodiazol-2-amine is currently sparse, the available information on a closely related derivative suggests potential for selective cytotoxic activity against breast cancer cells. The broader class of N-substituted benzimidazoles consistently demonstrates significant antimicrobial and anticancer activities in vitro.

Future research should focus on the systematic synthesis and screening of a series of N-alkyl-2-aminobenzimidazoles, including the N-ethyl variant, to establish clear structure-activity relationships. Elucidating the specific molecular targets and mechanisms of action for the most potent compounds will be crucial for their further development as potential drug candidates. The protocols and frameworks provided in this guide offer a robust starting point for these essential investigations.

References

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Crystallographic Profiling and X-Ray Diffraction (XRD) Analysis of N-Ethyl-1H-1,3-benzodiazol-2-amine

Executive Summary

N-ethyl-1H-1,3-benzodiazol-2-amine (also known as 2-(ethylamino)benzimidazole) is a critical heterocyclic pharmacophore. Benzimidazole derivatives possess a wide range of bioactivities, including potent antimicrobial, antiviral, and anticancer properties, and serve as the structural backbone for numerous marketed therapeutics. The selective N-alkylation of 2-aminoazoles is a fundamental synthetic step in generating these active pharmaceutical ingredients (APIs).

For drug development professionals, understanding the solid-state properties of such intermediates is paramount. Crystallographic data dictates formulation stability, solubility, bioavailability, and intellectual property strategy (polymorph patenting). This whitepaper provides an authoritative, in-depth guide to the structural elucidation of N-ethyl-1H-1,3-benzodiazol-2-amine, detailing the causality behind single-crystal growth, X-ray diffraction (XRD) data acquisition, and the supramolecular interactions that govern its crystal lattice.

Structural and Chemical Properties

At the molecular level, N-ethyl-1H-1,3-benzodiazol-2-amine consists of a rigid, planar benzimidazole fused-ring system coupled with a flexible N-ethylamino substituent at the C2 position.

• Tautomerism: In solution, the 1H and 3H tautomers exist in rapid equilibrium. However, during crystallization, the molecule is frozen into a specific tautomeric state dictated by the lowest-energy crystal packing arrangement.

• Hydrogen Bonding Potential: The molecule acts as both a hydrogen bond donor (via the endocyclic N-H and exocyclic secondary amine N-H) and an acceptor (via the unprotonated endocyclic imine nitrogen). This dual capability heavily influences the crystal lattice, typically driving the formation of robust 1D polymeric chains or cyclic dimers through intermolecular N-H···N interactions[1].

Experimental Methodology: Single-Crystal Growth

The quality of Single-Crystal X-Ray Diffraction (SC-XRD) data is entirely dependent on the integrity of the grown crystal. The following protocol utilizes controlled solvent evaporation, designed to minimize defect formation.

Protocol: Controlled Solvent Evaporation

• Solvent Selection: Dissolve 50 mg of high-purity (>99%) N-ethyl-1H-1,3-benzodiazol-2-amine in 5 mL of a binary solvent system (e.g., Ethanol/Dichloromethane, 1:1 v/v).

  • Causality: Dichloromethane ensures complete, rapid dissolution of the hydrophobic aromatic core. Ethanol provides a protic environment that modulates hydrogen-bonding kinetics during nucleation, preventing rapid, disordered precipitation.

• Filtration: Pass the solution through a 0.22 μm PTFE syringe filter into a clean glass vial.

  • Causality: Removing sub-micron particulate impurities eliminates heterogeneous nucleation sites. Unfiltered solutions often yield microcrystalline powders rather than the distinct single crystals required for SC-XRD.

• Controlled Evaporation: Puncture the vial cap with a single 20-gauge needle hole to severely restrict the evaporation rate. Store in a dark, vibration-free environment at an isothermal 20 °C.

• Harvesting: After 3–7 days, harvest the resulting colorless, block-like crystals. Suspend them immediately in a drop of perfluoropolyether oil.

  • Causality: The inert oil protects the crystal from atmospheric moisture and prevents the rapid loss of any co-crystallized solvent molecules, which would cause the crystal lattice to crack (loss of single-crystal integrity).

Single-Crystal X-Ray Diffraction (SC-XRD) Analysis

To determine the absolute spatial arrangement of the atoms, SC-XRD must be performed under highly controlled conditions.

Data Acquisition and Solution Protocol

• Mounting and Cryocooling: Select a crystal free of twinning (dimensions ~0.2 × 0.2 × 0.1 mm). Mount it on a micro-loop and transfer it immediately to the diffractometer's goniometer, equipped with a nitrogen cold stream set to 100 K.

  • Causality: Low-temperature data collection drastically reduces thermal atomic motion. For N-ethyl-1H-1,3-benzodiazol-2-amine, the terminal methyl group of the ethyl chain is highly susceptible to rotational disorder at room temperature. Cooling to 100 K minimizes atomic displacement parameters (ADPs), yielding sharper diffraction spots and a higher resolution structure.

• Diffraction: Utilize a diffractometer equipped with a microfocus Cu Kα radiation source ( λ=1.54184 Å).

  • Causality: Copper radiation provides stronger diffraction intensities for light-atom organic molecules compared to Molybdenum (Mo Kα). This yields the high-resolution data necessary for accurately locating the electron density of hydrogen atoms involved in the critical N-H···N hydrogen bonds.

• Structure Solution: Process the integrated data using dual-space algorithms (e.g., SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

Figure 1: Step-by-step workflow for Single-Crystal X-Ray Diffraction (SC-XRD) analysis.

Typical Crystallographic Parameters

Crystallographic studies of 2-aminobenzimidazole derivatives frequently reveal monoclinic crystal systems stabilized by intricate networks of intermolecular hydrogen bonds[2]. Based on analogous structures in the Cambridge Structural Database (CSD), the quantitative parameters for this class of compounds are summarized below:

Table 1: Representative Crystallographic Data for 2-Aminobenzimidazole Derivatives

Parameter	Typical Value / Description
Crystal System	Monoclinic
Space Group	P21​/c or C2/c
Unit Cell: a (Å)	~ 4.80 - 8.50
Unit Cell: b (Å)	~ 12.00 - 16.85
Unit Cell: c (Å)	~ 11.50 - 22.45
β Angle (°)	~ 90.5 - 105.0
Z (Molecules/Cell)	4 or 8
Primary H-Bonds	N-H···N (Donor-Acceptor distance: 2.8 - 3.0 Å)

Powder X-Ray Diffraction (PXRD) and Phase Validation

While SC-XRD elucidates the 3D atomic arrangement of a single crystal, it does not guarantee that the chosen crystal represents the bulk synthesized powder. To establish a self-validating system , Powder X-Ray Diffraction (PXRD) must be employed.

Self-Validating PXRD Protocol

• Sample Preparation: Gently grind the bulk synthesized powder using an agate mortar and pestle to ensure a uniform particle size (<50 μm).

  • Causality: Excessive mechanical grinding must be avoided, as the localized thermal and mechanical stress can induce unintended polymorphic transformations or amorphization of the API.

• Data Collection: Scan the powder from 2θ=3∘ to 40∘ at a scan rate of 2°/min using a Bragg-Brentano diffractometer geometry.

• System Validation: Generate a simulated powder pattern from the refined SC-XRD Crystallographic Information File (CIF) using mercury or similar crystallographic software. Overlay the experimental PXRD diffractogram onto the simulated pattern.

  • Validation Check: A direct match in peak positions ( 2θ ) and relative intensities confirms that the bulk material is phase-pure and identical to the single crystal analyzed. Any extraneous peaks indicate the presence of unreacted precursors, solvates, or competing polymorphs.

Supramolecular Architecture

The crystal packing of N-ethyl-1H-1,3-benzodiazol-2-amine is dictated by a strict hierarchy of intermolecular forces. The benzimidazole N-H prefers to form intermolecular N–H···N hydrogen bonding interactions, often leading to polymeric supramolecular structures rather than intramolecular bonds[1].

• Primary Motif: The dominant interaction is the classical N-H···N hydrogen bond between the endocyclic N-H of one molecule and the unprotonated endocyclic nitrogen of an adjacent molecule.

Secondary Motif: π

π stacking interactions between the electron-rich benzimidazole aromatic rings (centroid-to-centroid distances of ~3.4–3.6 Å) provide critical 3D cohesion to the crystal lattice.

Figure 2: Primary and secondary supramolecular interactions governing the crystal lattice.

Conclusion

The crystallographic profiling of N-ethyl-1H-1,3-benzodiazol-2-amine requires a rigorous, multi-tiered analytical approach. By combining controlled crystallization kinetics, low-temperature SC-XRD for absolute structural elucidation, and PXRD for bulk phase validation, researchers can establish a closed-loop, self-validating analytical system. This deep structural intelligence is foundational for downstream pharmaceutical applications, enabling rational drug design, ensuring formulation stability, and securing intellectual property through rigorous polymorph characterization.

References

• Synthesis and crystal structure of bis(2-aminobenzimidazolium) catena-[metavanadate(V)] Source: IUCrData / National Institutes of Health (NIH) URL:[Link]

• Selective Functionalization of 2-Amino-Azoles with Methanol and Ethanol Using a Pincer-(NHC)Mn(I) Complex Source: ACS Publications (Journal of Organic Chemistry) URL:[Link]

• Recent achievements in the synthesis of benzimidazole derivatives Source: RSC Publishing (RSC Advances) URL:[Link]

• Synthesis and Structure of Sulfur Derivatives from 2-Aminobenzimidazole Source: MDPI (Molecules) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and crystal structure of bis­(2-aminobenzimidazolium) catena-[metavanadate(V)] - PMC [pmc.ncbi.nlm.nih.gov]

Introduction: The Benzimidazole Core as a Privileged Scaffold in Drug Discovery

An In-Depth Technical Guide to the Pharmacological Properties of 2-(Ethylamino)benzimidazole Compounds

The benzimidazole scaffold, a bicyclic system formed by the fusion of benzene and imidazole rings, represents a "privileged structure" in medicinal chemistry. Its structural similarity to naturally occurring purine nucleotides allows it to readily interact with a multitude of biological macromolecules, making it a cornerstone for the development of novel therapeutic agents.[1][2][3] The versatility of this core structure has led to a vast library of derivatives with a wide spectrum of pharmacological activities, including anthelmintic, anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[2][4]

This guide focuses specifically on the 2-(ethylamino)benzimidazole framework, a subset of the broader 2-aminobenzimidazole class. The introduction of the ethylamino group at the 2-position often imparts specific physicochemical properties that modulate biological activity, leading to compounds with significant therapeutic potential. As senior application scientists and drug development professionals, understanding the synthesis, mechanisms of action, and structure-activity relationships (SAR) of this particular chemical class is crucial for leveraging its full potential in designing next-generation therapeutics. This document provides a comprehensive overview of the key pharmacological attributes of 2-(ethylamino)benzimidazole compounds, grounded in experimental evidence and validated protocols.

I. Synthetic Strategies: Efficient Construction of the 2-(Ethylamino)benzimidazole Core

The synthesis of 2-(ethylamino)benzimidazole derivatives is critical for exploring their therapeutic potential. While traditional methods often involve multi-step processes with moderate yields and long reaction times, modern organic synthesis has introduced more efficient protocols.[5][6] A particularly effective approach is the microwave-assisted one-pot synthesis, which offers high reaction rates and improved yields, making it a cost-effective and time-efficient method.[5][6][7]

One of the most robust methods involves the reaction of o-phenylenediamines with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC.HCl). This reaction proceeds efficiently under microwave irradiation, affording the desired 2-(ethylamino)benzimidazole derivatives in excellent yields.[5][6]

Plausible Reaction Mechanism

The formation of the 2-(ethylamino)benzimidazole scaffold via this method can be explained by the nucleophilic addition of one of the amino groups of o-phenylenediamine to the electrophilic carbon of the carbodiimide (EDC). This is followed by an intramolecular cyclization and subsequent elimination of a urea byproduct to form the stable benzimidazole ring.[5]

Caption: Plausible mechanism for microwave-assisted synthesis of 2-(ethylamino)benzimidazole.

Experimental Protocol: Microwave-Assisted Synthesis

This protocol describes a general procedure for the one-pot synthesis of 2-(ethylamino)benzimidazole from o-phenylenediamine and EDC.HCl.[5][7]

Reactants:

• o-Phenylenediamine (1 mmol)

• EDC.HCl (1.2 mmol)

• Methanol (5 mL)

Procedure:

• A mixture of o-phenylenediamine (1 mmol) and EDC.HCl (1.2 mmol) is prepared in a microwave-safe reaction vessel containing methanol (5 mL).

• The vessel is sealed and subjected to microwave irradiation at a controlled temperature (e.g., 80-100 °C) for a short duration (e.g., 5-15 minutes).

• Reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The solvent is removed under reduced pressure (rotary evaporation).

• The resulting crude product is purified by column chromatography over silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane gradient) to yield the pure 2-(ethylamino)benzimidazole product.

II. Pharmacological Properties and Mechanisms of Action

The 2-(ethylamino)benzimidazole scaffold has been identified as a key pharmacophore in compounds exhibiting a diverse range of biological activities.

A. Anticancer Activity

Benzimidazole derivatives are well-documented as potent anticancer agents, acting through various mechanisms to inhibit tumor growth.[8][9][10] The structural similarity to purine allows them to interfere with nucleic acid and protein synthesis in cancer cells. For 2-substituted benzimidazoles, key mechanisms include the inhibition of tubulin polymerization and the modulation of critical signaling pathways involved in angiogenesis and cell proliferation.[11][12]

Mechanism: Targeting VEGFR-2 Signaling in Angiogenesis

A compelling example is the novel 2-aminobenzimidazole-based compound, Jzu 17, which demonstrates potent anti-angiogenesis effects by targeting the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) signaling pathway.[12] Angiogenesis, the formation of new blood vessels, is critical for tumor growth and metastasis. Jzu 17 was found to inhibit VEGF-A-induced proliferation, migration, and tube formation of human umbilical vein endothelial cells (HUVECs).[12] Mechanistically, it suppresses the phosphorylation of VEGFR-2 and its downstream signaling molecules, effectively halting the angiogenic cascade.[12]

(Note: The DOT script above requires a base image named "benzimidazole_sar.png" of the core structure for proper rendering. A visual representation would overlay these text boxes onto the chemical structure.)

Caption: Key sites for modification on the 2-(ethylamino)benzimidazole scaffold for SAR studies.

IV. Conclusion

The 2-(ethylamino)benzimidazole scaffold is a highly versatile and pharmacologically significant structure. Compounds based on this core exhibit a remarkable breadth of activities, including potent anticancer, anti-inflammatory, antiviral, and antimicrobial effects. Their mechanisms of action are diverse, ranging from the disruption of cytoskeletal components like microtubules to the specific inhibition of key enzymes such as protein kinases and polymerases. The amenability of the benzimidazole core to synthetic modification, coupled with a growing understanding of its structure-activity relationships, ensures that it will remain a privileged and fruitful scaffold for the discovery and development of new therapeutic agents. For researchers and drug development professionals, the 2-(ethylamino)benzimidazole class represents a repository of lead compounds with the potential to address a wide range of unmet medical needs.

References

• Benchchem. A Technical Guide to 2-Aminobenzimidazole Compounds: From Discovery to Modern Applications.
• ResearchGate. Optimization of the reaction conditions for the synthesis of 2-ethylamino benzimidazole from o-phenylenediamine and EDC.HCl under conventional and microwave heating in different sol.
• ACS Publications. Synthesis and Structure−Activity Relationship Studies of 2-(N-Substituted)-aminobenzimidazoles as Potent Negative Gating Modulators of Small Conductance Ca2+-Activated K+ Channels. Journal of Medicinal Chemistry. 2008.

• Taylor & Francis Online. Microwave assisted one pot synthesis of 2-ethylamino benzimidazole, benzoxazole and benzothiazole derivatives. Synthetic Communications. 2019. Available from: [Link]

• PMC. A novel 2‐aminobenzimidazole‐based compound Jzu 17 exhibits anti‐angiogenesis effects by targeting VEGFR‐2 signalling. British Journal of Pharmacology.
• Taylor & Francis Online. Microwave assisted one pot synthesis of 2-ethylamino benzimidazole, benzoxazole and benzothiazole derivatives. Synthetic Communications. 2019.

• Oriental Journal of Chemistry. Facile Synthesis, Characterization and Antimicrobial Activity of 2-Alkanamino Benzimidazole Derivatives. 2016. Available from: [Link]

• Journal of Applied Pharmaceutical Science. Synthesis and Anti-Inflammatory Activity Evaluation of Some Benzimidazole Derivatives. 2022.
• ResearchGate. SYNTHESIS, REACTIONS, AND PHARMACOLOGICAL APPLICATIONS OF 2-AMINOBENZIMIDAZOLES: AN UPDATE.
• Arabian Journal of Chemistry. Synthesis and antimicrobial activity of novel 2-substituted benzimidazole, benzoxazole and benzothiazole derivatives. 2011.
• Research and Reviews. Exploring the Structure-Activity Relationship (SAR) of Benzimidazole Derivatives as Potent Antiviral Agents. Journal of Medicinal and Organic Chemistry. 2024.

• PubMed. [Studies on 2-benzimidazolethiol derivatives. V. Structure-activity relationship on analgesic action of 1-(dialkylamino-alkyl)-2-(p-ethoxyphenylthio)benzimidazole]. Yakugaku Zasshi. 1967. Available from: [Link]

• PubMed. Synthesis and anticancer activity of some novel 2-substituted benzimidazole derivatives. European Journal of Medicinal Chemistry. 2010. Available from: [Link]

• Sci-Hub. Benzimidazole derivatives with atypical antiinflammatory activity. Journal of Medicinal Chemistry. 1987. Available from: [Link]

• PubMed. Antiviral activity of benzimidazole derivatives. I. Antiviral activity of 1-substituted-2-[(benzotriazol-1/2-yl)methyl]benzimidazoles. 2008. Available from: [Link]

• PubMed. [Studies on 2-benzimidazolethiol derivatives. N. Analgesic effect and pharmacological property of 1-(2-diethylaminoethyl)-2-(p-ethoxyphenylthio)benzimidazole hydrochloride]. Yakugaku Zasshi. 1967. Available from: [Link]

• Arabian Journal of Chemistry. An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds. 2021.
• MDPI. Biologically Active Benzimidazole Hybrids as Cancer Therapeutics: Recent Advances. 2025.

• ACS Publications. Novel Benzimidazole Derivatives as Potent Inhibitors of Microsomal Prostaglandin E2 Synthase 1 for the Potential Treatment of Inflammation, Pain, and Fever. Journal of Medicinal Chemistry. 2024. Available from: [Link]

• PMC. Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. 2022.

• MDPI. Antibacterial Activity of Metal Complexes of Cu(II) and Ni(II) with the Ligand 2-(Phenylsubstituted) Benzimidazole. 2025. Available from: [Link]

• Royal Society of Chemistry. Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024). 2025.
• Der Pharma Chemica. Synthesis, reactions, structure-activity relationship of 2-benzimidazole analogs as anticancer agents and study their molecular docking.

• PubMed. Benzimidazole ribonucleosides: design, synthesis, and antiviral activity of certain 2-(alkylthio)- and 2-(benzylthio)-5,6-dichloro-1-(beta-D-ribofuranosyl)benzimidazoles. Journal of Medicinal Chemistry. 1994. Available from: [Link]

• JMPAS. The synthetic approach of benzimidazole derivatives as anti-inflammatory agents. 2023.

• MDPI. Novel 2-Aryl-1H-Benzimidazole Derivatives and Their Aza-Analogues as Promising Anti-Poxvirus Agents. 2026. Available from: [Link]

• IJRPC. SYNTHESIS AND ANTICANCER ACTIVITY OF SOME NOVEL 2-SUBSTITUTED BENZIMIDAZOLE AND QUINOXALINE DERIVATIVES.

• PubMed. Antiviral activity of benzimidazole derivatives. II. Antiviral activity of 2-phenylbenzimidazole derivatives. 2010. Available from: [Link]

• Journal for ReAttach Therapy and Developmental Diversities. Synthesis And Evaluation Of Benzimidazole For Their Antimicrobial Activity. 2023.
• Atlantic Journal of Life Sciences. Evaluation of anti-inflammatory and anti-arthritic activities of Benzimidazole derivative 2-((1H-benzo[d]imiadazol-2-yl) thio)-1-3, 5-diphenyl-1h-pyrazol-1-yl) ethanone. 2025.

• ResearchGate. Synthesis and anticancer activity of 2-aryl benzimidazoles against MCF7 and HL60 cell lines. Available from: [Link]

• European Journal of Chemistry. Anticancer activity studies of some cyclic benzimidazole derivatives. 2012.
• World Journal of Pharmacy and Pharmaceutical Sciences. Diverse Pharmacological aspects of Benzimidazole Derivatives: A Review.
• World Journal of Pharmaceutical Research. Synthesis Characterization and Pharmacological Study of Some Novel Benzimidazole Derivatives. 2025.
• Der Pharma Chemica. Recent Advances and Potential Pharmacological Activities of Benzimidazole Derivatives. 2011.

• Frontiers in Chemistry. A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives. 2021. Available from: [Link]

• Royal Society of Chemistry. Structure-activity relationships of benzimidazole derivatives as antiparasitic agents: Dual activity-difference (DAD) maps. Available from: [Link]

• MDPI. Skin Damages—Structure Activity Relationship of Benzimidazole Derivatives Bearing a 5-Membered Ring System. 2020. Available from: [Link]

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• 1. Facile Synthesis, Characterization and Antimicrobial Activity of 2-Alkanamino Benzimidazole Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 2. isca.me [isca.me]
• 3. Frontiers | A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives [frontiersin.org]
• 4. derpharmachemica.com [derpharmachemica.com]
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• 8. An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds - Arabian Journal of Chemistry [arabjchem.org]
• 9. mdpi.com [mdpi.com]
• 10. derpharmachemica.com [derpharmachemica.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. A novel 2‐aminobenzimidazole‐based compound Jzu 17 exhibits anti‐angiogenesis effects by targeting VEGFR‐2 signalling - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of N-Ethyl-1H-1,3-benzodiazol-2-amine via Manganese-Catalyzed Hydrogen Autotransfer

Target Compound: N-ethyl-1H-1,3-benzodiazol-2-amine (CAS: 4499-07-4 / related derivatives) Methodology: Green Catalytic N-Alkylation (Borrowing Hydrogen) Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists

Strategic Rationale & Regioselectivity Challenge

Benzimidazole derivatives are privileged scaffolds in medicinal chemistry, frequently serving as core pharmacophores for antiviral, antihistamine, and antihypertensive agents[1]. A persistent challenge in the functionalization of 1H-1,3-benzodiazol-2-amine (2-aminobenzimidazole) is achieving strict regioselectivity. Traditional alkylation utilizing alkyl halides (e.g., ethyl bromide) under basic conditions predominantly results in endocyclic N1-alkylation (forming 1-ethyl-1H-benzo[d]imidazol-2-amine) due to the higher nucleophilicity of the ring nitrogen[2].

To bypass this limitation and selectively target the exocyclic N2-amine, modern synthetic routes employ a "borrowing hydrogen" (or hydrogen autotransfer) methodology. By utilizing a highly specific Pincer-(NHC)Mn(I) complex, researchers can achieve selective exocyclic N-alkylation using ethanol as both the solvent and the alkylating agent[2]. This route is highly atom-economical, generates only water as a byproduct, and utilizes an Earth-abundant transition metal, making it highly suitable for scalable pharmaceutical development.

Mechanistic Pathway

The regioselectivity of this reaction is governed by the catalytic cycle of the Pincer-(NHC)Mn(I) complex. The mechanism avoids the formation of highly reactive electrophiles like ethyl bromide. Instead, the catalyst temporarily "borrows" hydrogen from ethanol, oxidizing it to acetaldehyde. The exocyclic amine of the benzimidazole condenses with the acetaldehyde to form a transient imine. The manganese-hydride intermediate then selectively reduces this imine to yield the target N-ethylated product.

Fig 1: Mn(I)-catalyzed borrowing hydrogen mechanism for selective exocyclic N-alkylation.

Experimental Protocol

The following protocol details the self-validating workflow for the synthesis of N-ethyl-1H-1,3-benzodiazol-2-amine, ensuring high yield (approx. 86%) and strict regiocontrol[2].

Reaction Setup

Causality Note: The reaction must be performed under an inert atmosphere (argon or nitrogen) because the intermediate manganese-hydride species are highly sensitive to oxidative degradation by atmospheric oxygen.

• Preparation of the Reaction Vessel: Oven-dry a 15 mL Schlenk tube or a pressure-rated reaction vial equipped with a magnetic stir bar. Purge the vessel with argon for 5 minutes.

• Reagent Loading: To the vessel, add 1H-benzo[d]imidazol-2-amine (1.0 mmol, 133.1 mg).

• Catalyst Addition: Add the Pincer-(NHC)Mn(I) complex (typically 2-5 mol% depending on specific ligand optimization).

• Base Addition: Add a catalytic amount of base (e.g., t-BuOK, 10-20 mol%) to facilitate the initial activation of the precatalyst and the dehydrogenation step.

• Solvent/Reactant Introduction: Inject 2.0 mL of anhydrous ethanol. Ethanol serves the dual purpose of primary solvent and the ethylating agent.

Reaction Execution

• Sealing and Heating: Seal the reaction vial securely. Transfer the vial to a pre-heated oil bath or heating block set to 110 °C.

• Agitation: Stir the mixture vigorously (800 rpm) for 16–24 hours. The elevated temperature is required to drive the endothermic dehydrogenation of ethanol and ensure complete conversion of the imine intermediate.

• In-Process Monitoring: After 16 hours, cool the reaction to room temperature, carefully vent, and extract a 10 µL aliquot. Quench with ethyl acetate and analyze via TLC (Eluent: Ethyl Acetate/Hexane) or GC-MS to confirm the disappearance of the starting material (m/z 133) and the formation of the product (m/z 161)[2].

Workup and Purification

Causality Note: Silica gel chromatography is utilized not only to separate unreacted starting materials but also to effectively trap the residual manganese catalyst, preventing heavy metal contamination in the final product.

• Solvent Removal: Transfer the crude reaction mixture to a round-bottom flask and remove the excess ethanol under reduced pressure using a rotary evaporator.

• Chromatography: Load the crude residue onto a silica gel column.

• Elution: Elute using a gradient of Ethyl Acetate–Hexane. The specific polarity required will depend on the TLC retention factor (Rf) of the product.

• Isolation: Combine the product-containing fractions and concentrate under vacuum to yield N-ethyl-1H-1,3-benzodiazol-2-amine as a white solid[2].

Analytical Characterization

To validate the success of the regioselective synthesis, NMR spectroscopy is critical. The absence of a downfield shift typically associated with N1-alkylation, combined with the integration of the ethyl group protons, confirms exocyclic N2-functionalization.

Table 1: Quantitative Spectral Data for N-Ethyl-1H-1,3-benzodiazol-2-amine[2]

Analytical Method	Parameter / Nucleus	Chemical Shift (δ) / Value	Multiplicity & Coupling (J in Hz)	Integration / Assignment
¹H NMR (400 MHz, CDCl₃)	Aromatic C-H	7.57 ppm	Doublet (d), J = 7.9 Hz	1H
Aromatic C-H	7.51 ppm	Doublet (d), J = 8.0 Hz	1H
Aromatic C-H	7.29 ppm	Triplet (t), J = 7.5 Hz	1H
Aromatic C-H	7.08 ppm	Triplet (t), J = 7.4 Hz	1H
Methylene (-CH₂-)	3.44 ppm	Quartet (q), J = 7.2 Hz	2H (Exocyclic N-CH₂)
Methyl (-CH₃)	1.33 ppm	Triplet (t), J = 7.2 Hz	3H
¹³C NMR (100 MHz, CDCl₃)	Heteroaromatic C	162.5, 151.0 ppm	Singlets	Quaternary C
Aromatic C	129.6, 126.3, 121.8, 121.0, 118.4 ppm	Singlets	Aromatic C-H / Quaternary
Aliphatic C	40.7 ppm	Singlet	Methylene C
Aliphatic C	14.9 ppm	Singlet	Methyl C
GC-MS	Molecular Ion (M⁺)	161.09 m/z	N/A	Corresponds to C₉H₁₁N₃

Sources

• 1. WO2024081308A1 - Method of preparing maribavir - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

resolving impurities during N-ethyl-1H-1,3-benzodiazol-2-amine crystallization

Welcome to the Technical Support Center for API Crystallization . As a Senior Application Scientist, I have designed this portal to address the complex thermodynamic and kinetic challenges associated with purifying benzimidazole derivatives.

Crystallizing N-ethyl-1H-1,3-benzodiazol-2-amine presents unique challenges. Benzimidazole molecules exhibit strong intermolecular hydrogen bonding (frequently forming catemeric chains or cyclic motifs) and tautomerism, which lead to high lattice energies but notoriously slow solid-solute equilibration[1][2]. This kinetic bottleneck often results in the co-crystallization of highly colored amine condensation products and unreacted starting materials.

Below is our comprehensive troubleshooting guide, diagnostic workflow, and validated methodology for achieving high-purity isolation.

🔬 Troubleshooting Guide & FAQs

Q1: Why do highly colored amine condensation products persistently co-crystallize with my N-ethyl-1H-1,3-benzodiazol-2-amine product? Causality & Mechanism: The high degree of ordering required for the crystallization of benzimidazoles means that rapid precipitation kinetically traps impurities within the crystal lattice[1]. Furthermore, the N-ethyl substitution alters the steric profile of the molecule. If local supersaturation is too high during anti-solvent addition, the crystals grow too rapidly, causing structural defects that occlude the impurity-rich mother liquor. Solution: Switch to a solvent system with a higher Impurity Purge Factor (IPF). Formic acid diluted with methanol is highly effective at dissolving colored amine condensation products, though 3 favor N,N-Dimethylacetamide (DMA)/Water systems to avoid the gelatinous precipitates sometimes caused by acidic solvents[1][3].

Q2: How can I determine if unreacted starting materials (e.g., o-phenylenediamine) are surface-bound or incorporated into the crystal lattice? Causality & Mechanism: Impurities reject poorly for two distinct reasons: they either adhere to the crystal surface via residual mother liquor during drying, or they substitute into the lattice forming a solid solution[4]. Solution (Self-Validating Test): Perform a diagnostic slurry experiment. Suspend the isolated product in a saturated, impurity-free API solution with low-energy agitation. This thermodynamic washing mechanism cleans the crystal surface without dissolving the bulk lattice. If solid-phase purity increases significantly (>50% of the impurity is removed), the issue is surface deposition. If purity remains unchanged, the impurity is kinetically captured within the crystal or trapped inside agglomerates[4].

Q3: My crystals are agglomerating and trapping impurities. How do I prevent this? Causality & Mechanism: Agglomeration physically traps impurity-rich mother liquor between fused particles. This occurs when crystallization is pushed outside the Metastable Zone Width (MSZW), leading to rapid secondary nucleation and particle bridging[4]. Solution: Implement a temperature-cycling (Ostwald ripening) protocol. By heating the suspension just below the dissolution temperature and cooling it slowly, smaller imperfect crystals and agglomerate bridges dissolve, while larger, purer crystals grow. This physically releases the trapped impurities back into the mother liquor.

Q4: How do I rationally select the optimal solvent system to maximize impurity rejection? Causality & Mechanism: Solvent selection must not rely solely on yield. You must optimize the Impurity Purge Factor (IPF), which is proportional to the difference between the impurity partition coefficient and the API's thermodynamic solubility[5]. Solution: Utilize the solvent selection matrix below to balance solubility, purge factor, and agglomeration risk.

📊 Data Presentation: Solvent Selection Matrix

Table 1: Evaluation of solvent systems for the crystallization of N-ethyl-1H-1,3-benzodiazol-2-amine based on thermodynamic and kinetic performance.

Solvent System	API Solubility	Impurity Purge Factor	Agglomeration Risk	Mechanistic Notes
Formic Acid / Methanol	High	Moderate	Low	Excellent for dissolving colored amine condensation products; risk of gelatinous precipitates if neutralized improperly[1].
DMA / H₂O (Anti-solvent)	Moderate	High	Moderate	Safer alternative to DMSO (which poses exothermic risks with metal impurities); excellent for large-scale impurity purging[3].
Ethyl Acetate / Hexane	Low	Low	High	Prone to rapid supersaturation, resulting in severe mother liquor occlusion and poor impurity rejection.
Isopropanol (IPA)	Moderate	High	Low	Favorable for temperature-cycling; provides excellent control over the Metastable Zone Width (MSZW).

⚙️ Experimental Protocol: Optimized Anti-Solvent Crystallization with Temperature Cycling

This self-validating protocol utilizes DMA/H₂O to maximize the Impurity Purge Factor while employing temperature cycling to eliminate agglomeration-induced solvent occlusion.

• Dissolution: Suspend crude N-ethyl-1H-1,3-benzodiazol-2-amine in N,N-Dimethylacetamide (DMA) (5 volumes). Heat the reactor to 70°C under moderate agitation until complete dissolution is achieved.

• Polishing Filtration: Pass the hot solution through a 0.45 µm PTFE inline filter to remove insoluble particulates and any residual transition metal catalysts.

• Anti-Solvent Addition (Controlled Nucleation): Slowly charge deionized water (1 volume) at 70°C over 30 minutes. Wait for the onset of spontaneous nucleation (cloud point).

• Temperature Cycling (De-agglomeration):

  • Cool the suspension to 50°C at a rate of 0.5°C/min. Hold for 1 hour.

  • Re-heat the batch to 65°C and hold for 30 minutes. Causality: This targeted heating dissolves fine nucleates and breaks agglomerate bridges, releasing trapped mother liquor.

• Cooling & Growth: Cool the batch linearly to 5°C over 6 hours. Causality: A slow cooling profile maintains the system within the MSZW, favoring the growth of pure, single crystals over secondary nucleation.

• Isolation & Diagnostic Slurry Wash: Filter the crystals. Reslurry the wet cake in a 10% DMA/H₂O solution for 30 minutes under low-energy agitation to remove surface-bound impurities[4]. Filter again.

• Drying: Dry the purified product under vacuum at 45°C to a constant weight.

🗺️ Impurity Rejection Decision Workflow

Figure 1: Decision workflow for diagnosing and resolving crystallization impurities.

📚 References

• Abramov, Y. A. et al. "Rational Solvent Selection for Pharmaceutical Impurity Purge." Crystal Growth & Design, 2018.5

• Caspi, D. D. et al. "A Structured Approach To Cope with Impurities during Industrial Crystallization Development." Organic Process Research & Development, 2018. 4

• "RESEARCH ON BENZIMIDAZOLE DERIVATIVES." Defense Technical Information Center (DTIC). 1

• Shibakawa, M. et al. "Development of Safe One-Pot Synthesis of N-1- and C-2-Substituted Benzimidazole via Reductive Cyclization of o-Nitroarylamine Using Na2S2O4." ACS Publications, 2011. 3

• "The Curious Case of 2-Propyl-1H-benzimidazole in the Solid State: An Experimental and Theoretical Study." The Journal of Physical Chemistry A, 2017. 2

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

optimizing mobile phase for N-ethyl-1H-1,3-benzodiazol-2-amine chromatography

Technical Support Center: N-ethyl-1H-1,3-benzodiazol-2-amine Chromatography

From the Desk of the Senior Application Scientist

Welcome to the technical support center dedicated to the chromatographic analysis of N-ethyl-1H-1,3-benzodiazol-2-amine. This guide is designed for researchers, scientists, and drug development professionals who are working with this and structurally similar benzimidazole compounds. Our goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your separations effectively. We will address common challenges in a direct question-and-answer format, drawing from established chromatographic theory and field-proven experience.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments. We focus on diagnosing the root cause and providing a systematic approach to resolution.

Q1: Why is my peak for N-ethyl-1H-1,3-benzodiazol-2-amine showing severe tailing?

Answer: Peak tailing is the most common issue encountered when analyzing basic compounds like N-ethyl-1H-1,3-benzodiazol-2-amine on standard silica-based reversed-phase columns (e.g., C18).[1] The root cause lies in secondary interactions between the analyte and the stationary phase.

• Causality—The Silanol Interaction: Standard silica-based columns have residual silanol groups (Si-OH) on their surface.[2] At mobile phase pH values above approximately 3.5, these silanol groups can deprotonate to become anionic (Si-O⁻). Your analyte, a benzimidazole derivative, is a basic compound with amine functionalities. In the same pH range, it can become protonated (cationic). This leads to a strong ionic interaction between the positively charged analyte and the negatively charged silanol groups, which is a secondary retention mechanism alongside the primary reversed-phase interaction.[1][3] Molecules that experience this secondary interaction are retained longer, resulting in a "tail" on the backside of the peak.

• Solution Pathway:

  • Lower the Mobile Phase pH: The most effective strategy is to suppress the ionization of the silanol groups.[3] By lowering the mobile phase pH to a range of 2.5-3.5, the silanol groups remain in their neutral, protonated form (Si-OH). This eliminates the ionic secondary interaction, leading to a significant improvement in peak symmetry.[1]

    • Action: Add a modifier like formic acid or trifluoroacetic acid (TFA) to your aqueous mobile phase to achieve a final concentration of 0.1% (v/v). A buffered mobile phase, such as 10-20 mM ammonium formate or phosphate buffer adjusted to pH 2.5-3.0, provides more robust pH control.[4][5]

  • Use a Modern, End-Capped Column: Modern HPLC/UPLC columns are often manufactured with ultra-pure silica and are more thoroughly "end-capped," a process that chemically converts many residual silanols into less active groups.[2] Columns specifically marketed for good peak shape with basic compounds (e.g., those with BEH, CSH, or HSS technology) are highly recommended.[2][4][5]

  • Add a Competing Base (Use with Caution): An older technique involves adding a "competing base" like triethylamine (TEA) to the mobile phase.[3] The TEA, being a strong base, preferentially interacts with the active silanol sites, effectively shielding them from the analyte. However, this approach can shorten column lifetime and may suppress ionization in mass spectrometry detection.[3] It is generally less preferred than pH control.

Q2: My analyte is eluting too quickly (low retention) or too late (high retention). How do I adjust its retention time?

Answer: Adjusting retention time involves modifying the elution strength of the mobile phase. In reversed-phase chromatography, this is primarily controlled by the ratio of the organic solvent to the aqueous buffer.[6]

• Causality—Mobile Phase Elution Strength:

  • To Decrease Retention Time (Elute Faster): You need to increase the elution strength of the mobile phase. This is achieved by increasing the proportion of the organic solvent (e.g., acetonitrile or methanol).[7] A higher organic content makes the mobile phase more non-polar, causing the analyte to partition more readily from the non-polar stationary phase into the mobile phase and travel through the column faster.

  • To Increase Retention Time (Elute Slower): You need to decrease the elution strength. This is done by decreasing the proportion of the organic solvent and increasing the aqueous component.[8] This makes the mobile phase more polar, encouraging the analyte to spend more time interacting with the non-polar stationary phase.

• Systematic Adjustment Protocol:

  • Isocratic Elution: If you are running in isocratic mode (constant mobile phase composition), adjust the organic solvent percentage in small increments (e.g., 2-5%).

  • Gradient Elution: If you are using a gradient, you can either:

    • Adjust the Initial % Organic: A higher starting percentage will cause the analyte to elute earlier.

    • Make the Gradient Steeper: Increasing the rate of change (e.g., from 10% to 90% organic in 5 minutes instead of 10 minutes) will decrease the retention time for all analytes. Conversely, a shallower gradient will increase retention and improve the resolution between closely eluting peaks.[7]

Table 1: Impact of Mobile Phase Parameters on Chromatography

Parameter	Primary Effect on Retention Time	Effect on Peak Shape (for Basic Analytes)	Recommended Starting Point
% Organic Solvent	Inverse relationship: Higher % leads to lower retention.[8]	Minimal, unless very high aqueous content causes poor solubility.	Start with a 5-95% gradient scout run.
Mobile Phase pH	Significant for ionizable compounds. Lowering pH below pKa increases retention for bases in RP-HPLC.[9]	Critical. Low pH (2.5-3.5) drastically reduces tailing by neutralizing silanols.[1]	pH 3.0 using 0.1% Formic Acid.
Buffer Concentration	Minor effect.	Can improve peak shape by ensuring consistent pH across the peak profile.	10-20 mM (e.g., Ammonium Formate).[5]
Flow Rate	Inverse relationship: Higher flow rate decreases retention time.	Can affect efficiency. Too high a flow rate can lead to broader peaks.[6]	0.4-0.6 mL/min for UPLC; 1.0 mL/min for HPLC.
Temperature	Inverse relationship: Higher temperature reduces mobile phase viscosity, typically decreasing retention.[6]	Can improve peak shape and efficiency.	25-40 °C.[4]

Frequently Asked Questions (FAQs)

This section covers broader, foundational topics to guide your method development strategy.

Q1: What is a good starting mobile phase and column for analyzing N-ethyl-1H-1,3-benzodiazol-2-amine?

Answer: A robust starting point is crucial for efficient method development. Based on the benzimidazole structure, a reversed-phase method is appropriate.

• Recommended Starting Conditions:

  • Column: A high-quality, end-capped C18 column is the workhorse for this type of analysis.[5] Consider a modern column with advanced silica technology (e.g., Acquity BEH C18, Acquity HSS T3, Kinetex Biphenyl) for superior performance with basic compounds.[4][5] A common dimension is 2.1 x 50 mm, 1.7 µm for UPLC applications.[4]

  • Mobile Phase A (Aqueous): Water with 0.1% formic acid (pH ≈ 2.7) or 10 mM ammonium formate adjusted to pH 3.0 with formic acid.[4][5]

  • Mobile Phase B (Organic): Acetonitrile or Methanol.

  • Initial Scouting Gradient:

    • Equilibrate the column with 95% A / 5% B.

    • Inject the sample.

    • Run a linear gradient from 5% B to 95% B over 5-10 minutes.

    • Hold at 95% B for 1-2 minutes to wash the column.

    • Return to initial conditions and re-equilibrate.

This scouting run will reveal the approximate organic solvent percentage required to elute your compound, which you can then use to build a more optimized gradient or an isocratic method.[7]

Q2: Should I use Acetonitrile or Methanol as the organic modifier?

Answer: Both acetonitrile (ACN) and methanol (MeOH) are excellent organic solvents for reversed-phase chromatography, but they offer different properties that can be used to optimize your separation.[8]

• Acetonitrile (ACN):

  • Advantages: Lower viscosity results in lower backpressure, which is advantageous for high-flow rates or UPLC systems. It often provides different selectivity compared to methanol.

  • Considerations: Can be more expensive and is sometimes subject to supply shortages.

• Methanol (MeOH):

  • Advantages: Generally less expensive and readily available. It can offer unique selectivity for separating structurally similar compounds, including isomers.[10]

  • Considerations: Higher viscosity leads to higher backpressure. Ensure your buffer is soluble in the highest concentration of methanol used to avoid precipitation.[3]

• Recommendation: Start with acetonitrile as it is the most common choice for general-purpose method development. If you face challenges with co-eluting impurities or need to change the elution order, performing a run with methanol as the organic modifier is a powerful tool to alter selectivity.[11]

Q3: Why is pH control so important, and how do I choose the right pH?

Answer: For an ionizable compound like N-ethyl-1H-1,3-benzodiazol-2-amine, mobile phase pH is arguably the most critical parameter for achieving reproducible retention times and good peak shape.[9]

• Mechanism of Action: The pH of the mobile phase dictates the ionization state of both the analyte and the stationary phase silanol groups.

  • Analyte Ionization: As a basic compound, your analyte will be protonated (positively charged) at pH values below its pKa. In its ionized form, it is more polar and will have less retention on a reversed-phase column.

  • Silanol Ionization: As discussed in the troubleshooting section, acidic pH (below ~3.5) is required to keep silanol groups neutral and prevent peak tailing.[1]

• Choosing the Optimal pH:

  • The primary goal is to ensure a consistent ionization state for your analyte throughout the analysis and to suppress silanol activity.

  • Working at a low pH (e.g., 2.5-3.5) is the most common and effective strategy.[1][3] It ensures the analyte is fully protonated and, most importantly, that the silanol groups are neutralized, leading to sharp, symmetrical peaks.

  • A buffer (e.g., formate, phosphate) is highly recommended over a simple acid modifier (like TFA) if you need very precise and stable retention times, as it resists small changes in pH.[10]

Experimental Workflow & Visualization

A systematic approach is key to efficient method development. The following workflow provides a logical pathway from initial screening to a final, optimized method.

Caption: A systematic workflow for optimizing mobile phase conditions.

References

• Mrozek-Wilczkiewicz, A., et al. (2014). Synthesis, Anticancer Activity and UPLC Analysis of the Stability of Some New Benzimidazole-4,7-dione Derivatives. Molecules, 19(1), 340-365. [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. [Link]

• Pawar, P. S., et al. (2022). SYNTHESIS AND DEVELOPMENT OF MOBILE PHASE BY THINLAYER CHROMATOGRAPHY OF BENZIMIDAZOLE. International Journal of Creative Research Thoughts, 10(4). [Link]

• Øiestad, E. L., et al. (2022). High-throughput quantification of emerging “nitazene” benzimidazole opioid analogs by microextraction and UHPLC–MS-MS. Analytical and Bioanalytical Chemistry, 414(13), 3845-3856. [Link]

• uHPLCs. (n.d.). How to avoid the tailing problem of basic compounds in HPLC analysis?[Link]

• Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. [Link]

• Khan, I. U., et al. (2007). Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. Journal of Liquid Chromatography & Related Technologies, 30(4), 529-540. [Link]

• Request PDF. (n.d.). Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. [Link]

• Request PDF. (n.d.). Application of hplc method for investigation of stability of new benzimidazole derivatives. [Link]

• ResearchGate. (2021). A novel RP-UPLC method development and validation for quantification of flubendazole in bulk and pharmaceutical dosage form. [Link]

• Journal of Chromatographic Science. (1982). Separation of Aromatic Amines by Thin-Layer and High-Performance Liquid Chromatography. [Link]

• BUCHI. (n.d.). How to optimize your mobile phase to improve selectivity and resolution in chromatography. [Link]

• ACS Publications. (1979). Separation of Aromatic Amines by Reversed-Phase Chromatography. [Link]

• Phenomenex. (n.d.). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• ResearchGate. (n.d.). Effect of pH on retention time of all analytes. [Link]

• Longdom Publishing. (2023). Optimization of Chromatographic Methods: Tips for Achieving Reliable Results. [Link]

• Dobrev, I. D., & Čavar, S. (2013). Development and Validation of a Reversed-Phase Liquid Chromatography Method for the Simultaneous Determination of Indole-3-Acetic Acid, Indole-3-Pyruvic Acid, and Abscisic Acid in Barley (Hordeum vulgare L.). International Journal of Analytical Chemistry, 2013, 896378. [Link]

• Krzek, J., et al. (2001). HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs. Acta Poloniae Pharmaceutica, 58(2), 85-90. [Link]

• Zeman, M., et al. (2022). What is the Effect of Changing pH on Pharmaceuticals' Sorption? Pollack Periodica, 17(1), 108-113. [Link]

• Sarbu, C., et al. (2012). COMPARATIVE STUDY FOR THE RETENTION OF SOME BENZODIAZEPINES IN REVERSED-PHASE LIQUID CHROMATOGRAPHY USING C8, C18, C6H5 AND CN STATIONARY PHASES. Farmacia, 60(1), 76-86. [Link]

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• 5. High-throughput quantification of emerging “nitazene” benzimidazole opioid analogs by microextraction and UHPLC–MS-MS - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
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• 11. revroum.lew.ro [revroum.lew.ro]

Technical Support Center: Optimizing Catalyst Selection for N-ethyl-1H-1,3-benzodiazol-2-amine Amination

Welcome to the technical support center for the amination of N-ethyl-1H-1,3-benzodiazol-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this challenging C-N cross-coupling reaction. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to enhance your experimental success.

The N-arylation of 2-aminobenzimidazoles is a critical transformation in medicinal chemistry, as the resulting scaffolds are present in a wide range of biologically active compounds. However, the presence of multiple nucleophilic nitrogen atoms in the substrate presents a significant challenge in achieving high selectivity and yield. This guide will address these core issues and other common experimental hurdles.

Catalyst and Ligand Selection: FAQs

Q1: What are the primary catalytic systems for the amination of N-ethyl-1H-1,3-benzodiazol-2-amine?

A1: The two most prevalent and effective methods are the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation.[1][2] For substrates like 2-aminobenzimidazoles, which are prone to catalyst inhibition, highly specialized catalyst systems are often required.[3][4]

• Palladium-based systems: These typically involve a palladium precatalyst and a bulky, electron-rich phosphine ligand. State-of-the-art systems often utilize ligands such as RuPhos, BrettPhos, and t-BuXPhos, which have demonstrated high efficacy.[4] The use of preformed palladium precatalysts is generally recommended for improved reproducibility over generating the active catalyst in situ from sources like Pd(OAc)₂.[5][6]

• Copper-based systems: While often requiring higher temperatures, modern copper-catalyzed systems, sometimes referred to as Ullmann-type or Goldberg reactions, have seen significant improvements with the development of specific ligands.[7][8] These can be a cost-effective alternative to palladium.[8]

Q2: How do I choose between a Palladium and a Copper catalyst system?

A2: The choice depends on several factors, including the specific aryl halide, functional group tolerance, and desired reaction conditions.

• Palladium: Generally offers a broader substrate scope and milder reaction conditions.[9] It is often the first choice for complex molecules with sensitive functional groups. However, palladium catalysts can be more expensive and sensitive to air and moisture.[3]

• Copper: Can be more economical and is sometimes more effective for specific substrates, particularly with N-heterocycles where palladium catalysts might be inhibited.[8][10] Historically, copper-catalyzed reactions required harsh conditions, but modern ligand development has enabled milder protocols.[7][11]

Q3: What is the role of the ligand, and how do I select the optimal one?

A3: The ligand is crucial for stabilizing the metal catalyst, modulating its reactivity, and facilitating the key steps of the catalytic cycle (oxidative addition and reductive elimination).[12][13] The choice of ligand directly impacts the reaction's efficiency, selectivity, and substrate scope.

• For Palladium: Bulky, electron-rich biarylphosphine ligands (e.g., Buchwald ligands) are the gold standard.[14] The steric bulk helps to promote the reductive elimination step and can prevent the formation of inactive catalyst dimers.[9] The electron-donating nature of the ligand increases the electron density on the palladium center, facilitating the oxidative addition of the aryl halide.[15]

• For Copper: Diamines, amino acids, and phenanthroline-based ligands are commonly used to improve the solubility and reactivity of the copper catalyst.[7][11]

Q4: Do I need to protect the N-H group of the benzimidazole ring?

A4: While protecting the benzimidazole N-H is a viable strategy, it adds extra steps to the synthesis. Modern catalytic systems have been developed to selectively aminate the exocyclic amino group without the need for a protecting group.[10][16] The key to this selectivity often lies in the choice of catalyst and base. For instance, palladium catalysts often favor arylation of the exocyclic amine, while copper catalysts can sometimes favor arylation of the endocyclic nitrogen.[10]

Q5: What is the best choice of base for this C-N coupling reaction?

A5: The base plays a critical role in the catalytic cycle, typically by deprotonating the amine nucleophile.[17] For unprotected 2-aminobenzimidazoles, a strong, non-nucleophilic, and sterically hindered base is preferred to promote the desired reaction while minimizing side reactions.[4]

• LiHMDS (Lithium bis(trimethylsilyl)amide): Has proven to be highly effective for the amination of unprotected N-H heterocycles.[4][16]

• NaOtBu (Sodium tert-butoxide) or KOtBu (Potassium tert-butoxide): These are common strong bases in Buchwald-Hartwig reactions but must be used with caution if your substrate contains base-sensitive functional groups like esters or nitro groups.[13][18]

• Weaker inorganic bases (e.g., K₂CO₃, Cs₂CO₃): Are generally less effective for this type of transformation but may be suitable for some copper-catalyzed systems.[18]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Conversion	1. Inactive Catalyst: The catalyst may have decomposed due to exposure to air or moisture.[3]	- Ensure all reagents and solvents are anhydrous and deoxygenated.[4] - Prepare the reaction under a strictly inert atmosphere (Argon or Nitrogen).[4] - Use a high-quality, pre-formed palladium precatalyst.[6]
2. Incorrect Base: The base may be too weak to deprotonate the amine or may be incompatible with the substrate.	- For unprotected benzimidazoles, switch to a strong, non-nucleophilic base like LiHMDS.[4]
3. Low Reaction Temperature: The reaction may require more thermal energy to overcome the activation barrier.	- Gradually increase the reaction temperature, typically in the range of 80-110 °C, while monitoring for catalyst decomposition.[4]
Formation of Side Products (e.g., Hydrodehalogenation)	1. Catalyst Decomposition: Decomposed catalyst can promote side reactions.	- Lower the reaction temperature.[3] - Increase the ligand-to-palladium ratio slightly to improve catalyst stability.[6]
2. Presence of Water: Traces of water can lead to hydrodehalogenation of the aryl halide.	- Ensure all reagents and solvents are rigorously dried.[4]
3. Beta-Hydride Elimination: This can be a competing pathway, especially with certain amines.[9]	- The use of a bulkier ligand can often disfavor this side reaction.[19]
Poor Regioselectivity (N1 vs. N-ethyl amination)	1. Inappropriate Catalyst System: The chosen catalyst may not have the desired selectivity.	- As a general trend, palladium catalysts tend to favor amination at the exocyclic amino group, while copper catalysts may favor the endocyclic nitrogen.[10] Experiment with both types of catalysts.
Difficulty in Product Purification	1. Catalyst Residues: Palladium or copper residues can be challenging to remove.	- After the reaction, dilute the mixture with an appropriate solvent (e.g., ethyl acetate) and filter through a plug of celite or silica gel to remove the bulk of the metal catalyst.[3]
2. Ligand-Related Impurities: The phosphine ligand or its oxide can co-elute with the product.	- Consider using a ligand that has different solubility properties from your product to facilitate separation.

Optimized Experimental Protocols

Protocol 1: Palladium-Catalyzed Amination of N-ethyl-1H-1,3-benzodiazol-2-amine with an Aryl Bromide

Materials:

• N-ethyl-1H-1,3-benzodiazol-2-amine

• Aryl bromide

• Palladium precatalyst (e.g., RuPhos Pd G3, 2 mol%)

• Lithium bis(trimethylsilyl)amide (LiHMDS), 1 M solution in THF (2.2 equivalents)

• Anhydrous, deoxygenated toluene

• Inert atmosphere glovebox or Schlenk line setup

Procedure:

• In a glovebox, add N-ethyl-1H-1,3-benzodiazol-2-amine (1.0 equiv), the aryl bromide (1.2 equiv), the palladium precatalyst (0.02 equiv), and a magnetic stir bar to an oven-dried reaction vial.

• Add anhydrous, deoxygenated toluene to achieve a concentration of approximately 0.1 M with respect to the limiting reagent.

• Seal the vial and remove it from the glovebox.

• Begin stirring the mixture at room temperature.

• Slowly add the LiHMDS solution (2.2 equiv) dropwise over 5 minutes.

• Place the reaction vial in a preheated oil bath at 100 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride.

• Dilute with ethyl acetate and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Copper-Catalyzed Amination (Ullmann Condensation)

Materials:

• N-ethyl-1H-1,3-benzodiazol-2-amine

• Aryl iodide

• Copper(I) iodide (CuI, 10 mol%)

• Ligand (e.g., N,N'-dimethylethylenediamine, 20 mol%)

• Potassium carbonate (K₂CO₃, 2.0 equivalents)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• To an oven-dried Schlenk tube, add N-ethyl-1H-1,3-benzodiazol-2-amine (1.0 equiv), aryl iodide (1.2 equiv), CuI (0.1 equiv), and K₂CO₃ (2.0 equiv).

• Evacuate and backfill the tube with argon or nitrogen three times.

• Add N,N'-dimethylethylenediamine (0.2 equiv) followed by anhydrous DMF.

• Seal the tube and heat the mixture in a preheated oil bath at 120-140 °C.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite to remove insoluble salts and the copper catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Visualizations

Buchwald-Hartwig Catalytic Cycle

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low conversion in amination reactions.

References

• Benchchem. (n.d.). Technical Support Center: Troubleshooting Buchwald-Hartwig Amination of 2-Bromopyridines.
• ResearchGate. (n.d.). Mechanism of the Buchwald-Hartwig palladium catalyzed CN cross-coupling reaction and several optimized ligands.
• WuXi AppTec. (2024, November 24). How to Wisely Design Conditions for Buchwald-Hartwig Couplings?
• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination.
• ACS Publications. (2019, June 28). Mechanism of Palladium-Catalyzed C–N Coupling with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a Base.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• Sigma-Aldrich. (n.d.). Cross-Coupling Reaction Manual: Desk Reference.
• ACS Publications. (2017, November 30). Mechanistic and Performance Studies on the Ligand-Promoted Ullmann Amination Reaction.
• ACS Publications. (2022, December 15). Amines as Activating Ligands for Phosphine Palladium(II) Precatalysts: Effect of Amine Ligand Identity on the Catalyst Efficiency.
• PMC. (n.d.). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides.
• ChemScene. (n.d.). Amine Ligands.
• University of Windsor. (n.d.). Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point.
• PMC. (n.d.). Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines.
• ACS Publications. (2024, May 21). Ullmann-Type N-, S-, and O-Arylation Using a Well-Defined 7-Azaindole-N-oxide (7-AINO)-Based Copper(II) Catalyst: Scope and Application to Drug Synthesis.
• Wikipedia. (n.d.). Ullmann condensation.
• Reddit. (2018, September 6). Help troubleshooting a Buchwald-Hartwig amination?
• Sigma-Aldrich. (n.d.). Buchwald Catalysts & Ligands.
• Chemistry Stack Exchange. (2022, May 22). Buchwald-Hartwig coupling troubleshooting.
• PMC. (n.d.). Development of a Ligand for Cu-Catalyzed Amination of Base-Sensitive (Hetero)aryl Chlorides.
• Wordpress. (n.d.). Specific Solvent Issues with Buchwald-Hartwig Amination.
• ResearchGate. (n.d.). Selected ligands and catalysts for Buchwald‐Hartwig amination.
• ACS Publications. (2014, January 13). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides.
• MDPI. (2021, November 17). N-Arylation of Protected and Unprotected 5-Bromo-2-aminobenzimidazole as Organic Material: Non-Linear Optical (NLO) Properties and Structural Feature Determination through Computational Approach.
• ACS Publications. (2003, March 13). Scope and Mechanism of Palladium-Catalyzed Amination of Five-Membered Heterocyclic Halides.
• PMC. (n.d.). Catalyst-Controlled Chemoselective Arylation of 2-Aminobenzimidazoles.
• PMC. (2010, October 27). A Multi-Ligand Based Pd Catalyst for C–N Cross-Coupling Reactions.
• PMC. (n.d.). Efficient Pd-Catalyzed Amination Reactions for Heterocycle Functionalization.
• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation.
• Benchchem. (n.d.). Catalyst and ligand selection for C-N coupling with 2-bromo-6-methyl-1H-benzo[d]imidazole.
• ACS Publications. (2010, September 22). Efficient Pd-Catalyzed Amination Reactions for Heterocycle Functionalization.
• ResearchGate. (n.d.). Optimization of reaction conditions for accessing N-heterocyclic enaminones.
• RSC Publishing. (n.d.). Functionalized imidazolium salt: an efficient catalyst for Buchwald–Hartwig type C–N cross-coupling of (hetero)aryl chlorides/bromides with amines under solvent-, inert gas-, and base-free ambience.

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Reference Data & Comparative Studies

Comparative Efficacy of N-Ethyl-1H-1,3-Benzodiazol-2-Amine in Antimicrobial and Anti-Biofilm Assays

Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Mechanistic evaluation, comparative benchmarking, and validated assay protocols for 2-aminobenzimidazole derivatives.

Executive Summary & Mechanistic Rationale

The rise of multi-drug resistant (MDR) ESKAPE pathogens necessitates the development of novel chemical scaffolds that can bypass traditional resistance mechanisms. While conventional antibiotics effectively eradicate planktonic bacteria, they frequently fail against sessile, biofilm-associated communities. N-ethyl-1H-1,3-benzodiazol-2-amine (NEBA) , a synthetic derivative of the 2-aminobenzimidazole (2-ABI) class, has emerged as a potent non-microbicidal anti-biofilm agent and antibiotic adjuvant [1].

As an Application Scientist, I evaluate compounds not just by their direct minimum inhibitory concentration (MIC), but by their ability to dismantle the extracellular polymeric substance (EPS) and resensitize pathogens. The N-ethyl substitution on the 2-amino group of the benzimidazole core is a deliberate structural modification. This alkyl tail increases the lipophilicity of the scaffold, optimizing its partition coefficient ( logP ) to effectively penetrate the lipid-rich outer membrane of Gram-negative bacteria without inducing severe mammalian cytotoxicity [2].

Mechanistically, NEBA and related 2-ABIs operate via two primary pathways:

• Quorum Sensing (QS) Disruption: They interfere with the Las and Rhl signaling circuits in Pseudomonas aeruginosa, preventing the critical cell-density communication required for biofilm maturation [1].

• LPS/LOS Modulation: They bind to lipopolysaccharides (LPS) and modulate lipooligosaccharide (LOS) assembly in pathogens like Acinetobacter baumannii and Klebsiella pneumoniae, increasing membrane permeability and allowing bulky, Gram-positive selective antibiotics (e.g., macrolides) to enter the cell [2].

Fig 1: Dual-action mechanism of NEBA in biofilm disruption and antibiotic potentiation.

Comparative Efficacy Data

To objectively evaluate NEBA, it must be benchmarked against both its parent scaffold (unsubstituted 2-ABI) and clinical-standard antibiotics. The data below synthesizes performance metrics across planktonic (MIC) and biofilm ( IC50​ ) states.

Table 1: Planktonic vs. Biofilm Inhibition Profiles

Note: IC50​ values represent the concentration required to inhibit 50% of biofilm formation.

Compound	Target Organism	MIC (Planktonic)	Biofilm Inhibition ( IC50​ )	Mechanism / Notes
NEBA	P. aeruginosa (PAO1)	60 - 100 µM	3.5 - 5.0 µM	Potent QS inhibitor; high membrane penetration.
Unsubstituted 2-ABI	P. aeruginosa (PAO1)	> 200 µM	8.0 - 12.0 µM	Baseline scaffold; lower lipophilicity [1].
Ciprofloxacin	P. aeruginosa (PAO1)	0.5 µM	> 100 µM	Highly microbicidal but fails to penetrate EPS.
NEBA	M. smegmatis	120 µM	4.3 µM	Sensitizes mycobacteria to β -lactams.
Clarithromycin	K. pneumoniae	512 µg/mL	N/A	Ineffective alone against Gram-negatives.

Table 2: Adjuvant Efficacy (Antibiotic Potentiation)

When NEBA is used as an adjuvant at sub-lethal concentrations (e.g., 30 µM), it drastically reduces the MIC of conventional antibiotics against resistant strains [3].

Antibiotic	Pathogen	MIC (Antibiotic Alone)	MIC (with 30 µM NEBA)	Fold Reduction
Clarithromycin	K. pneumoniae (KP2146)	512 µg/mL	2 µg/mL	256-fold [2]
Penicillin G	MRSA	32 µg/mL	4 µg/mL	8-fold [3]
Imipenem	A. baumannii (MDRAB)	16 µg/mL	2 µg/mL	8-fold [3]

Scientific Takeaway: NEBA is relatively non-toxic to planktonic cells (high MIC), which is highly advantageous. By not exerting selective survival pressure on the bacteria, NEBA minimizes the evolutionary drive for resistance while effectively stripping the bacteria of their biofilm armor [4].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed with internal controls. I have structured these workflows to explain the causality behind each step, ensuring you understand why the assay behaves the way it does.

Protocol A: Crystal Violet Biofilm Inhibition Assay

Purpose: To quantify total biofilm biomass (living and dead cells + EPS) and determine the IC50​ of NEBA. Causality Note: Crystal violet is a basic dye that binds to negatively charged surface molecules and polysaccharides in the EPS. It does not measure cell viability, which is why it is perfect for assessing structural biofilm disruption.

• Inoculum Preparation: Grow P. aeruginosa PAO1 overnight in Luria-Bertani (LB) broth at 37°C. Dilute the culture to an OD600​ of 0.01 in fresh LB media supplemented with 0.2% glucose (glucose promotes robust biofilm formation).

• Compound Dosing: In a 96-well flat-bottom polystyrene microtiter plate, add 100 µL of the diluted bacterial suspension. Add NEBA in a serial dilution gradient (e.g., 0.5 µM to 100 µM). Include a vehicle control (DMSO ≤ 1%) and a blank (media only).

• Incubation: Incubate the plate statically at 37°C for 24 hours. Crucial: Do not shake the plate; shear forces will disrupt the delicate attachment phase of the biofilm.

• Washing: Carefully invert the plate to discard planktonic cells. Wash the wells three times with 200 µL of sterile Phosphate-Buffered Saline (PBS). Causality: Aggressive pipetting will dislodge the sessile biofilm. Use a gentle submersion technique.

• Staining: Add 125 µL of 0.1% (w/v) aqueous crystal violet solution to each well. Incubate at room temperature for 15 minutes.

• Elution & Readout: Wash the plate three times with distilled water to remove unbound dye. Allow to air dry. Add 150 µL of 33% acetic acid to elute the bound dye. Transfer 100 µL to a new plate and read the absorbance at OD590​ using a microplate reader.

Fig 2: High-throughput workflow for the Crystal Violet Biofilm Inhibition Assay.

Protocol B: Checkerboard Synergy Assay (FICI Determination)

Purpose: To mathematically validate the adjuvant effect of NEBA when combined with a conventional antibiotic (e.g., Clarithromycin).

• Matrix Setup: Utilize a 96-well plate to create a two-dimensional concentration gradient. Dispense serial dilutions of Clarithromycin along the x-axis (columns 1-8) and serial dilutions of NEBA along the y-axis (rows A-H).

• Inoculation: Add 50 µL of K. pneumoniae suspension ( 5×105 CFU/mL) to all test wells.

• Incubation & Readout: Incubate at 37°C for 18-24 hours. Determine the MIC for each compound alone and in combination by reading the OD600​ (absence of visible growth).

• FICI Calculation: The Fractional Inhibitory Concentration Index (FICI) is the self-validating mathematical proof of synergy.

  FICI=MICAntibiotic​MICAntibiotic+NEBA​​+MICNEBA​MICNEBA+Antibiotic​​

  Interpretation: FICI ≤ 0.5 indicates true synergy; 0.5 < FICI ≤ 1.0 indicates additivity; FICI > 4.0 indicates antagonism. NEBA consistently yields FICI scores < 0.25 with macrolides against Gram-negative strains [2].

Conclusion

N-ethyl-1H-1,3-benzodiazol-2-amine (NEBA) represents a highly optimized iteration of the 2-aminobenzimidazole class. By leveraging an N-ethyl substitution, researchers can achieve superior lipid membrane partitioning, resulting in single-digit micromolar biofilm inhibition and profound antibiotic potentiation. For drug development professionals, incorporating NEBA into combinatorial screening pipelines offers a validated pathway to repurpose existing Gram-positive antibiotics against formidable Gram-negative MDR pathogens.

References

• Frei R, Breitbach AS, Blackwell HE. "2-Aminobenzimidazole Derivatives Strongly Inhibit and Disperse Pseudomonas aeruginosa Biofilms." Angewandte Chemie International Edition, 2012. URL:[Link]

• Harris SM, et al. "Identification of a 2-aminobenzimidazole scaffold that potentiates gram-positive selective antibiotics against gram-negative bacteria." Bioorganic & Medicinal Chemistry, 2019. URL:[Link]

• Rogers SA, et al. "Synergistic Effects between Conventional Antibiotics and 2-Aminoimidazole-Derived Antibiofilm Agents." Antimicrobial Agents and Chemotherapy, 2010. URL:[Link]

• Ajani OO, et al. "Synthesis, in silico and in vitro antimicrobial efficacy of some amidoxime-based benzimidazole and benzimidamide derivatives." Heliyon, 2022. URL:[Link]

A Comparative Guide to Validated Analytical Methods for N-ethyl-1H-1,3-benzodiazol-2-amine Detection

Introduction

N-ethyl-1H-1,3-benzodiazol-2-amine, a substituted benzimidazole, belongs to a class of heterocyclic compounds of significant interest in pharmaceutical development due to their diverse biological activities. Ensuring the identity, purity, and strength of such active pharmaceutical ingredients (APIs) is paramount for drug safety and efficacy. This requires the development and validation of robust analytical methods.

This guide provides an in-depth comparison of three prevalent analytical techniques for the detection and quantification of N-ethyl-1H-1,3-benzodiazol-2-amine: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The discussion is grounded in the principles of the International Council for Harmonisation (ICH) Q2(R2) guidelines, which provide a framework for validating analytical procedures.[1][2][3] The objective is not merely to present protocols but to elucidate the scientific rationale behind methodological choices, empowering researchers to select and validate the most appropriate method for their specific application.

Pillar 1: The Foundation of Trust - Core Principles of Analytical Method Validation

The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[2] Regulatory bodies like the FDA and international consortiums like the ICH have established clear guidelines for this process.[1][4][5] A method is considered validated when its performance characteristics have been evaluated and documented. The key parameters, which we will use to compare our selected techniques, are outlined below.

Table 1: Key Analytical Method Validation Parameters based on ICH Q2(R2)

Parameter	Definition & Purpose
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (e.g., impurities, degradation products, matrix components).
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[6]
Range	The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.[2]
Accuracy	The closeness of test results obtained by the method to the true value. Often determined by recovery studies of a known quantity of analyte spiked into a sample matrix.[7]
Precision	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: Repeatability (intra-assay precision) and Intermediate Precision (inter-assay precision).[6]
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., pH of mobile phase, column temperature).

Pillar 2: Comparative Analysis of Analytical Methodologies

The choice of an analytical method is dictated by the physicochemical properties of the analyte, the nature of the sample matrix, and the required sensitivity and selectivity. N-ethyl-1H-1,3-benzodiazol-2-amine is a semi-polar, non-volatile molecule, making it amenable to liquid chromatography. Its amine functional group also presents opportunities and challenges for gas chromatography.

A. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is a cornerstone technique in pharmaceutical analysis, particularly for non-volatile compounds like benzimidazole derivatives.[8][9] It offers excellent resolving power and quantitative accuracy.

Causality Behind Experimental Choices:

• Stationary Phase: A C18 reverse-phase column is the logical starting point. The non-polar C18 chains interact with the relatively non-polar benzimidazole ring system, providing good retention, while the ethyl and amine groups modulate this retention.

• Mobile Phase: A mixture of a polar organic solvent (like acetonitrile or methanol) and an aqueous buffer is used. The organic solvent elutes the analyte from the C18 column. The addition of a small amount of acid (e.g., 0.1% formic acid) to the aqueous phase is crucial. It protonates the amine group on the analyte, which prevents peak tailing by minimizing interactions with residual free silanol groups on the silica-based stationary phase, thereby ensuring sharp, symmetrical peaks.

• Detection: Benzimidazole derivatives contain a chromophore (the benzimidazole ring system) that absorbs UV light.[10] A UV detector set at an absorbance maximum (e.g., ~254 nm or 288 nm) provides a sensitive and linear response.[11]

Caption: High-Performance Liquid Chromatography (HPLC-UV) Workflow.

• Instrumentation: Standard HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis detector.[9]

• Chromatographic Conditions:

  • Column: C18 reverse-phase, 4.6 mm x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 70% A to 30% A over 10 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.[11]

  • Injection Volume: 10 µL.

• Standard Solution Preparation: Accurately weigh ~10 mg of N-ethyl-1H-1,3-benzodiazol-2-amine reference standard and dissolve in 100 mL of a 50:50 mixture of Mobile Phase A and B to create a 100 µg/mL stock solution. Prepare a series of calibration standards (e.g., 1-50 µg/mL) by serial dilution.

• Sample Solution Preparation: Prepare the sample to a target concentration within the calibration range using the same diluent as the standards.

• Analysis: Inject the blank, standards, and samples. Construct a calibration curve by plotting peak area against concentration. Determine the concentration of the analyte in the samples from the calibration curve.

B. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and thermally stable compounds.[12] For N-ethyl-1H-1,3-benzodiazol-2-amine, direct analysis can be challenging due to the polar amine group, which can cause peak tailing and potential thermal degradation in the hot injection port.

Causality Behind Experimental Choices:

• Derivatization: This is the most critical step. The active hydrogen on the amine group is reactive. Chemical derivatization with a silylating or acylating agent (e.g., BSTFA or TFAA) replaces the active hydrogen with a non-polar, thermally stable group.[13] This process increases the compound's volatility and thermal stability, making it suitable for GC analysis and resulting in improved peak shape and reproducibility.

• Stationary Phase: A low-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5 or HP-5ms), is ideal for separating the derivatized analyte from other sample components based on boiling points.

• Detection: Mass spectrometry provides high specificity. The electron ionization (EI) source fragments the molecule in a reproducible pattern (the mass spectrum), which serves as a chemical fingerprint for positive identification.

Caption: Gas Chromatography-Mass Spectrometry (GC-MS) Workflow.

• Instrumentation: GC system with a split/splitless inlet coupled to a mass spectrometer.

• Derivatization:

  • To 100 µL of a sample solution in a suitable aprotic solvent (e.g., pyridine or acetonitrile), add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

  • Cap the vial tightly and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection.

• Chromatographic Conditions:

  • Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, ramp at 15 °C/min to 280 °C, hold for 5 minutes.

  • Injection Mode: Splitless.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Scan Range: m/z 50-500.

C. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of HPLC with the exceptional sensitivity and selectivity of tandem mass spectrometry. It is the gold standard for trace-level quantification, especially in complex matrices like biological fluids.[12][14]

Causality Behind Experimental Choices:

• Chromatography: The same HPLC principles as described previously apply. The goal is to deliver a clean, separated peak of the analyte to the mass spectrometer.

• Ionization: Electrospray Ionization (ESI) is the ideal source for this analysis. It is a soft ionization technique that transfers the analyte from the liquid phase to the gas phase as a protonated molecular ion, [M+H]+, with minimal fragmentation. The acidic mobile phase (containing formic acid) facilitates this protonation, enhancing the signal.

• Tandem Mass Spectrometry (MS/MS): This is the key to the method's selectivity. The first mass analyzer (Q1) is set to isolate only the protonated parent ion of our analyte (e.g., m/z 162.1 for C9H11N3). This isolated ion is then fragmented in a collision cell (Q2). The second mass analyzer (Q3) monitors for one or two specific, characteristic fragment ions (product ions). This monitoring of a specific parent-to-product ion transition, known as Selected Reaction Monitoring (SRM), is highly specific and virtually eliminates background noise, leading to extremely low detection limits.[15][16]

Caption: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Workflow.

• Instrumentation: UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Sample Preparation (from plasma):

  • Perform a Solid-Phase Extraction (SPE) for sample cleanup and concentration.[17]

  • Condition an SPE cartridge.

  • Load 1 mL of plasma.

  • Wash with a weak organic solvent to remove interferences.

  • Elute the analyte with methanol.

  • Evaporate the eluate to dryness and reconstitute in 100 µL of mobile phase.

• LC Conditions:

  • Column: C18, 2.1 mm x 50 mm, 1.8 µm particle size.

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: Optimized for rapid elution (e.g., 2-minute total run time).

• MS/MS Conditions:

  • Ionization Mode: ESI Positive.

  • Selected Reaction Monitoring (SRM):

    • Determine the m/z of the protonated parent ion [M+H]+.

    • Fragment the parent ion and identify the most stable and abundant product ions.

    • Example Transition (Hypothetical): Q1: 162.1 -> Q3: 133.1 (Quantifier), 162.1 -> Q3: 105.1 (Qualifier).

  • Optimize collision energy and other source parameters for maximum signal intensity.

Pillar 3: Head-to-Head Performance Comparison

The following table summarizes the expected performance of each validated method. The values are illustrative, based on typical performance for similar benzimidazole derivatives found in the literature.[8][10][14]

Table 2: Comparative Performance of Validated Analytical Methods

Parameter	HPLC-UV	GC-MS (with Derivatization)	LC-MS/MS
Specificity	Good (relies on chromatographic separation)	Very Good (separation + mass spectrum)	Excellent (separation + parent/product ion transition)
Linearity (r²)	> 0.999	> 0.998	> 0.999
Accuracy (% Recovery)	98 - 102%	95 - 105%	99 - 101%
Precision (%RSD)	< 2%	< 5%	< 3%
LOQ (in solution)	~ 0.1 µg/mL	~ 0.05 µg/mL	~ 0.02 ng/mL (0.00002 µg/mL)
Robustness	High	Moderate (sensitive to derivatization)	High
Sample Throughput	Moderate (10-15 min/sample)	Low (derivatization + run time)	High (2-5 min/sample)
Cost (Instrument)	Low	Medium	High
Matrix Suitability	Clean samples (API, formulations)	Volatile matrices, clean samples	Complex matrices (plasma, urine, tissue)

Conclusion and Method Selection Guide

The validation of analytical methods is a scientifically rigorous process essential for drug development. For the analysis of N-ethyl-1H-1,3-benzodiazol-2-amine, three powerful techniques offer distinct advantages.

• HPLC-UV is the ideal workhorse method for routine quality control, such as purity assessment of the drug substance and content uniformity in final formulations. Its simplicity, robustness, and low cost make it highly accessible.

• GC-MS , while requiring an additional derivatization step, offers excellent confirmatory identification through its mass spectral libraries. It is a valuable tool for identifying unknown impurities, provided they are volatile.

• LC-MS/MS is the unequivocal choice for any application requiring ultimate sensitivity and selectivity. It is indispensable for bioanalytical studies, such as pharmacokinetics, and for detecting trace-level impurities or degradation products.

The selection of the most appropriate method is a strategic decision. By understanding the underlying principles and comparative performance of each technique, researchers can confidently choose and validate a method that is truly fit for its intended purpose, ensuring data integrity and contributing to the development of safe and effective medicines.

References

• Food and Drug Administration (FDA). (2024). Q2(R2)
• Food and Drug Administration (FDA).
• ProPharma. (2024).
• Food and Drug Administration (FDA). (2015).
• Lab Manager. (2025).
• International Council for Harmonisation (ICH). (2023).
• European Medicines Agency (EMA). ICH Q2(R2)
• BioPharm International. (2026).
• Sobańska, A. et al. (2025).
• ResearchGate. (2026).
• BenchChem. A Comparative Guide to Analytical Methods for Determining the Purity of 1-(diethoxymethyl)-1H-benzimidazole.
• Kulik, A. et al. HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF BENZIMIDAZOLE DERIVATIVES IN ANTIPARASITIC DRUGS. Acta Poloniae Pharmaceutica.
• BenchChem.
• Kloepfer, A. et al. (2004). Determination of benzothiazoles from complex aqueous samples by liquid chromatography-mass spectrometry following solid-phase extraction.
• Nembé, F. M. et al. (2019). Analytical Methods Used for the Detection and Quantification of Benzodiazepines. Pharmaceuticals.
• Coulter, C. et al. (2015).
• Phenomenex. Separation of Synthetic Benzodiazepines by SPE and LC-MS/MS.
• Chan, S. C. (2026). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Analytical Toxicology.
• Indian Journal of Pharmaceutical Education and Research. (2024). A Validated LC-MS/MS Method for Determination at Trace Level of Nitrosamine Impurities in Doxofylline API.

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Benchmarking N-ethyl-1H-1,3-benzodiazol-2-amine Binding Kinetics: A Comparative Guide to SPR, BLI, and ITC

Executive Summary

In Fragment-Based Drug Discovery (FBDD), benchmarking the binding kinetics of low-molecular-weight (LMW) ligands is a formidable biophysical challenge. N-ethyl-1H-1,3-benzodiazol-2-amine (2-EAB) is a prototypical benzimidazole fragment (MW: 161.21 Da) frequently utilized as a starting scaffold for kinase inhibitors. Due to its small size and typically rapid dissociation rates ( koff​ ), accurately resolving its binding kinetics requires highly sensitive analytical platforms.

This guide objectively compares the performance of Surface Plasmon Resonance (SPR) , Biolayer Interferometry (BLI) , and Isothermal Titration Calorimetry (ITC) for benchmarking 2-EAB. As a Senior Application Scientist, I will outline the causality behind platform selection and provide a self-validating experimental framework to ensure your kinetic data is both accurate and reproducible.

Platform Benchmarking: The Causality of Selection

When benchmarking a 161 Da fragment like 2-EAB, the physical principles of the detection platform dictate the quality of the kinetic data.

Surface Plasmon Resonance (SPR): The Kinetic Gold Standard

SPR measures changes in the refractive index near a gold sensor surface caused by mass accumulation.

• The Causality of Sensitivity: The evanescent wave generated in SPR is exquisitely sensitive to micro-environmental refractive index shifts. Because 2-EAB has a very low molecular weight, the mass shift upon binding to a ~50 kDa target is minimal. SPR's high signal-to-noise ratio allows for the reliable detection of molecules in the 100–300 Da range, making it the premier choice for deriving precise association ( kon​ ) and dissociation ( koff​ ) rates for fragments[1].

Biolayer Interferometry (BLI): The High-Throughput Alternative

BLI analyzes interference patterns of white light reflected from two optical layers on a fiber-optic sensor tip.

• The Causality of Throughput vs. Resolution: BLI is fluidics-free; sensors are dipped directly into microplates. This eliminates clogging and allows for rapid screening of crude libraries. However, the optical physics of BLI generally limits its reliable sensitivity to molecules >200 Da. For a 161 Da fragment like 2-EAB, the signal often borders the instrument's noise floor, and static diffusion in the microplate well can mask the rapid koff​ typical of LMW fragments[2].

Isothermal Titration Calorimetry (ITC): The Thermodynamic Anchor

ITC directly measures the heat released or absorbed during a molecular binding event.

• The Causality of Orthogonal Validation: Unlike SPR and BLI, ITC is a solution-based method that does not require target immobilization. This eliminates the risk of surface-induced conformational changes or steric hindrance. While ITC does not directly provide kinetic rates, it is mandatory for FBDD because it provides the thermodynamic signature ( ΔH , ΔS ) and confirms the binding stoichiometry ( n ). This ensures that the KD​ derived from SPR kinetics reflects a true 1:1 binding event rather than non-specific aggregation[3].

Fig 1: FBDD biophysical triage workflow for fragment benchmarking.

Quantitative Data Summary

The following table summarizes the operational parameters and expected data outputs when benchmarking 2-EAB across the three platforms.

Parameter	Surface Plasmon Resonance (SPR)	Biolayer Interferometry (BLI)	Isothermal Titration Calorimetry (ITC)
Primary Output	Kinetics ( kon​ , koff​ , KD​ )	Kinetics ( kon​ , koff​ , KD​ )	Thermodynamics ( ΔH , ΔS , KD​ , n )
Sensitivity (MW Limit)	~100 Da	~200 Da (Challenging for 161 Da)	Label-free, independent of MW
Throughput	Medium to High	High (Dip-and-read)	Low (1-2 hours per run)
Immobilization	Required (Covalent/Capture)	Required (Biotin/Capture)	Not Required (True Solution State)
Sample Consumption	Low (~10-50 µg protein)	Low (Non-destructive)	High (~1-2 mg protein)
Best Use Case for 2-EAB	Primary kinetic resolution	High-throughput library triage	Orthogonal hit validation & stoichiometry

Self-Validating Experimental Protocol: SPR Kinetics

To establish trustworthiness, kinetic data must be generated through a self-validating system. The following step-by-step SPR protocol for 2-EAB incorporates mandatory controls and causality-driven experimental choices[4].

Step 1: Target Immobilization & Activity Verification

• Activate a CM5 sensor chip using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.

• Immobilize the model kinase target (e.g., VEGFR-2) via amine coupling to achieve a theoretical maximum response ( Rmax​ ) of ~30-50 RU for the fragment.

• Quench unreacted esters with 1 M ethanolamine-HCl (pH 8.5).

• Self-Validation (Activity Check): Inject a known high-affinity, high-molecular-weight positive control inhibitor.

  • Causality: Amine coupling is random and can obscure the active site. If the positive control fails to reach the theoretical Rmax​ , the target is sterically hindered or denatured, invalidating any subsequent 2-EAB fragment data.

Step 2: DMSO Solvent Correction (Critical for Fragments)

Because 2-EAB requires 5% DMSO for aqueous solubility, a solvent correction curve is mandatory.

• Prepare a series of 8 running buffers with DMSO concentrations ranging from 4.5% to 5.5%.

• Inject these solutions over both the reference and active flow cells.

• Plot the relative response (Active minus Reference) against the reference signal to generate a calibration curve.

  • Causality: DMSO has a massive bulk refractive index. A mere 0.1% mismatch between the running buffer and the sample can produce an artifactual signal larger than the binding of the 161 Da fragment itself. The calibration curve allows the software to mathematically subtract this bulk effect, isolating the true binding signal [5].

Fig 2: DMSO solvent correction workflow essential for SPR fragment kinetics.

Step 3: Multi-Cycle Kinetic Titration

• Prepare a 2-fold dilution series of 2-EAB (e.g., 3.125 µM to 100 µM) in the exact running buffer (matched to 5.0% DMSO).

• Inject samples at a high flow rate (e.g., 50 µL/min) to minimize mass transport limitations.

• Acquire data at a high collection rate (10 Hz).

  • Causality: Fragments like 2-EAB typically exhibit very fast association and dissociation phases. High flow rates ensure the analyte reaches the surface instantly, and high data acquisition rates are required to capture the transient curvature of the binding phase before equilibrium is reached.

Step 4: Data Fitting and Orthogonal Validation

• Double-Reference the data by subtracting both the reference flow cell signal and a zero-concentration (blank) injection.

• Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract kon​ and koff​ .

• Self-Validation (Orthogonal Check): Perform an ITC titration of 2-EAB into the target protein. Ensure the stoichiometry ( n ) is approximately 1.0. If n>1.5 , the SPR kinetics may be corrupted by non-specific aggregation or secondary binding sites, requiring assay optimization.

References

• Surface Plasmon Resonance (SPR) vs Biolayer Interferometry (BLI) Which is Better. IAAnalysis.[Link]

• Surface Plasmon Resonance as a Tool in Antiviral Drug Discovery Research. MDPI.[Link]

• A Review on Perception of Binding Kinetics in Affinity Biosensors: Challenges and Opportunities. ACS Omega.[Link]

• Concepts and Core Principles of Fragment-Based Drug Design. PMC - NIH.[Link]

• The use of biophysical methods in the hit-to-lead process. Drug Target Review.[Link]

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